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Compound of Interest

Compound Name: Cefoperazone Dihydrate

Cat. No.: B1353751 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro antibacterial spectrum of

Cefoperazone Dihydrate. It is designed to be a comprehensive resource, incorporating

quantitative data, detailed experimental protocols, and visual representations of workflows and

mechanisms of action to support research and development efforts in the field of antimicrobial

agents.

Mechanism of Action
Cefoperazone is a third-generation cephalosporin antibiotic that exerts its bactericidal effect by

inhibiting the synthesis of the bacterial cell wall. Like other β-lactam antibiotics, Cefoperazone

binds to and inactivates penicillin-binding proteins (PBPs) located on the inner membrane of

the bacterial cell wall. These enzymes are crucial for the final steps of peptidoglycan synthesis,

which provides structural integrity to the cell wall. The inhibition of PBPs leads to a weakened

cell wall, making the bacterium susceptible to osmotic lysis and ultimately causing cell death.
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Caption: Cefoperazone's Mechanism of Action.

In Vitro Antibacterial Spectrum
Cefoperazone demonstrates a broad spectrum of activity against a variety of Gram-positive

and Gram-negative bacteria. The following tables summarize the Minimum Inhibitory

Concentration (MIC) values for Cefoperazone against a range of clinically relevant bacteria.

MIC₅₀ and MIC₉₀ represent the concentrations required to inhibit the growth of 50% and 90% of

the tested isolates, respectively.

Gram-Positive Bacteria
Organism No. of Isolates

MIC Range
(µg/mL)

MIC₅₀ (µg/mL) MIC₉₀ (µg/mL)

Staphylococcus

aureus
- - 12.5 -

Staphylococcus

epidermidis
- - 3.13 -

Enterococcus

faecalis
- - 50 -

Data for the table above is based on a study where the inoculum size was 10(6) CFU/ml.[1]
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Gram-Negative Bacteria
Organism No. of Isolates

MIC Range
(µg/mL)

MIC₅₀ (µg/mL) MIC₉₀ (µg/mL)

Escherichia coli 247 <0.0625 to >64 1 >64

Klebsiella

pneumoniae

(ESBL-

producing)

58 - 64 >64

Proteus mirabilis - - 0.78 -

Proteus vulgaris - - 0.78 -

Pseudomonas

aeruginosa
- - 12.5 -

Pseudomonas

aeruginosa

(Carbapenem-

resistant)

21 - >64 >64

Enterobacter

spp.
- - 3.13 -

Citrobacter spp. - - 12.5 -

Acinetobacter

spp.
- - 0.78 -

Acinetobacter

baumannii

(Carbapenem-

resistant)

20 - >64 >64

Serratia

marcescens
- - 25 -

Data for the table above is compiled from multiple sources.[1][2][3][4]
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Experimental Protocols for Susceptibility Testing
The following are detailed methodologies for determining the in vitro antibacterial susceptibility

of Cefoperazone Dihydrate, based on Clinical and Laboratory Standards Institute (CLSI)

guidelines.

Broth Microdilution Method
This method is used to determine the Minimum Inhibitory Concentration (MIC) of an

antimicrobial agent in a liquid medium.

Materials:

Cefoperazone Dihydrate analytical standard

96-well microtiter plates

Cation-adjusted Mueller-Hinton Broth (CAMHB)

Bacterial inoculum standardized to 0.5 McFarland turbidity

Incubator (35°C ± 2°C)

Micropipettes and sterile tips

Quality control strains (e.g., Escherichia coli ATCC® 25922, Staphylococcus aureus ATCC®

29213, Pseudomonas aeruginosa ATCC® 27853)

Procedure:

Preparation of Cefoperazone Stock Solution: Prepare a stock solution of Cefoperazone
Dihydrate in a suitable solvent as recommended by CLSI.

Serial Dilution: Perform serial twofold dilutions of the Cefoperazone stock solution in CAMHB

directly in the 96-well microtiter plates to achieve the desired final concentration range (e.g.,

0.06 to 64 µg/mL).
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Inoculum Preparation: Prepare a bacterial suspension from 4-5 isolated colonies of similar

morphology in a sterile broth or saline. Adjust the turbidity of the suspension to match a 0.5

McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.

Inoculation: Within 15 minutes of standardization, dilute the bacterial suspension in CAMHB

to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of

the microtiter plate.

Controls: Include a growth control well (broth and inoculum, no antibiotic) and a sterility

control well (broth only) on each plate.

Incubation: Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.

Reading Results: The MIC is the lowest concentration of Cefoperazone that completely

inhibits visible growth of the organism as detected by the unaided eye.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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